Cas no 64617-30-7 (1-Propene-1,2,3-tricarboxylicacid, 1,2,3-trihexyl ester)

• Product Name: 1-Propene-1,2,3-tricarboxylicacid, 1,2,3-trihexyl ester
• CAS No: 64617-30-7
• MF: C₂₄H₄₂O₆
• MW: 426.586688518524
• CID: 503843
• PubChem ID: 5354169
• Update Time: 2025-04-19

1-Propene-1,2,3-tricarboxylicacid, 1,2,3-trihexyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Propene-1,2,3-tricarboxylicacid, 1,2,3-trihexyl ester
• 1-propene-1,2,3-tricarboxylic acid, trihexyl ester
• NSC2316
• 64617-30-7
• NSC-2316
• 1-PROPENE-1,3-TRICARBOXYLIC ACID, TRIHEXYL ESTER

• Inchi： 1S/C24H42O6/c1-4-7-10-13-16-28-22(25)19-21(24(27)30-18-15-12-9-6-3)20-23(26)29-17-14-11-8-5-2/h19H,4-18,20H2,1-3H3/b21-19+
• InChI Key： NTXWYMGTJGKIRK-XUTLUUPISA-N
• SMILES： O(C(C/C(=C\C(=O)OCCCCCC)/C(=O)OCCCCCC)=O)CCCCCC

Computed Properties

• Exact Mass: 426.29826
• Monoisotopic Mass: 426.298
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 22
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9A^2
• XLogP3: 7

Experimental Properties

• Density: 0.995
• Boiling Point: 493.2°C at 760 mmHg
• Flash Point: 206.7°C
• Refractive Index: 1.464
• PSA: 78.9
• LogP: 5.67340